Cas no 122404-66-4 (4,5-Decanedione)

4,5-Decanedione structure
4,5-Decanedione structure
Product Name:4,5-Decanedione
CAS No:122404-66-4
MF:C10H18O2
MW:170.248723506927
CID:1214905
PubChem ID:15312383
Update Time:2025-04-20

4,5-Decanedione Chemical and Physical Properties

Names and Identifiers

    • 4,5-Decanedione
    • decane-4,5-dione
    • SCHEMBL535006
    • DTXSID50571295
    • 122404-66-4
    • Inchi: 1S/C10H18O2/c1-3-5-6-8-10(12)9(11)7-4-2/h3-8H2,1-2H3
    • InChI Key: DQUOIAININWFBH-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)=O)CCCCC

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

4,5-Decanedione Related Literature

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